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Compound of Interest

Compound Name: 3-Chloro-D-tyrosine

CAS No.: 162599-96-4

Cat. No.: B2365317

Get Quote

Core Directive & Scope
This technical guide mandates the specific protocols for the containment, deactivation, and

disposal of 3-Chloro-D-tyrosine (CAS: 162599-96-4).[1] Unlike generic amino acids, the

halogenated nature of this compound requires strict segregation from standard organic waste

streams to prevent the formation of toxic byproducts and to comply with RCRA "Halogenated

Organic" standards.

Critical Safety Warning:

NEVER mix 3-Chloro-D-tyrosine waste with bleach (sodium hypochlorite) or other strong

oxidizing agents.[1] The reaction between the amine group and free chlorine can generate

chloramines and cyanogen chloride, which are highly toxic and volatile.
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Compound Identification & Hazard Assessment
Before initiating disposal, verify the chemical identity to ensure this protocol applies.

Property Specification

Chemical Name 3-Chloro-D-tyrosine

CAS Number 162599-96-4 (Distinct from L-isomer: 7423-93-0)

Molecular Formula C₉H₁₀ClNO₃

Physical State White to off-white powder

Solubility
Slightly soluble in water; Soluble in dilute

acid/base

Hazard Classification
Irritant (Skin Irrit. 2, Eye Irrit.[1][2][3] 2A, STOT

SE 3)

Incompatibilities Strong oxidizing agents, Bleach, Acid chlorides

Waste Classification Strategy
Proper segregation is the pillar of this protocol. 3-Chloro-D-tyrosine is a Halogenated Organic

compound.[1]

The Segregation Logic (Why it matters)
Halogenated vs. Non-Halogenated: Most disposal facilities incinerate waste.[1] Halogenated

compounds (containing Cl, F, Br, I) require higher combustion temperatures and scrubbers to

neutralize acid gases (like HCl) formed during burning.[2] Mixing this with non-halogenated

solvents (like acetone or ethanol) contaminates the entire bulk container, forcing the facility

to treat the whole volume as "Halogenated," drastically increasing disposal costs and

environmental impact.

Solid vs. Liquid: As a solid powder, it is most cost-effective to dispose of it as a Solid

Chemical Waste.[1] If dissolved in a solvent, it must be managed as a Halogenated Solvent

Waste.
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Disposal Workflow & Decision Tree
The following diagram illustrates the mandatory decision logic for disposing of 3-Chloro-D-
tyrosine.

Waste Generation:
3-Chloro-D-tyrosine

What is the physical state?

Solid / Powder Residue

Powder/Crystals

Dissolved in Solution

Reaction Mixture

Container: Wide-mouth HDPE Jar
Label: 'Solid Waste - Halogenated Organic' Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(e.g., Methanol, Water, DMSO)

No Halogens

Container: Safety Can / Carboy
Label: 'Halogenated Solvent Waste'

CRITICAL: Do NOT mix with
Non-Halogenated Stream

Must be re-classified
as Halogenated
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Figure 1: Decision tree for segregating 3-Chloro-D-tyrosine waste based on physical state

and solvent composition.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Powder (Expired or
Surplus)
Best for: Pure substance, contaminated weighing boats, spill cleanup residues.[2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Do not use

glass for solids to prevent breakage during compaction/transport.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Constituent: "3-Chloro-D-tyrosine"[1][4][5][6]

Hazard Checkbox: "Toxic" and "Irritant".

Type: "Solid Debris / Halogenated Organic".[1]

Transfer: Transfer the powder carefully to avoid dust generation.[1] If the original container is

small (<50g), place the entire bottle into the waste jar.

Secondary Containment: Store the jar in a secondary bin until pickup.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
Best for: HPLC waste, reaction byproducts, mother liquors.[2]

Compatibility Check: Ensure the solution pH is between 3 and 11. If highly acidic or basic,

neutralize carefully before adding to the bulk solvent drum to prevent heat generation.

Segregation:
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If dissolved in DCM/Chloroform: Pour into the Halogenated Waste carboy.[1]

If dissolved in Water/Methanol/DMSO: Because it contains the chloro-tyrosine, the entire

mixture should ideally be treated as Halogenated Waste to ensure the halogenated

byproduct is incinerated properly.

Note: While trace amounts (<0.1%) might sometimes be accepted in non-halogenated

streams depending on local facility rules, the safest and most compliant "Best Practice" is

to default to the Halogenated stream.

Rinsing: Triple rinse empty reaction vessels with a small volume of solvent. Add these

rinsates to the Halogenated Waste container, not down the drain.

Spill Response Protocol
Immediate Action:

Isolate: Evacuate the immediate area if dust is airborne.[1]

PPE: Wear nitrile gloves, safety goggles, and a lab coat. A N95 dust mask is recommended

for powder spills.

Containment:

Solid Spill: Cover with wet paper towels to prevent dust dispersion.[1] Scoop up the slurry

and place it in the Solid Waste container.[1]

Liquid Spill: Absorb with vermiculite or spill pads.[1][7] Do not use bleach to clean the

surface.[1] Use a simple soap and water solution for the final wipe-down.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-L-Tyrosine | C9H10ClNO3 | CID 110992 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. isotope.com [isotope.com]

4. peptide.com [peptide.com]

5. Fmoc-3-chloro-D-tyrosine [myskinrecipes.com]

6. chemimpex.com [chemimpex.com]

7. acs.org [acs.org]

8. aablocks.com [aablocks.com]

To cite this document: BenchChem. [Standard Operating Procedure: Disposal of 3-Chloro-D-
Tyrosine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2365317/docs#standard-operating-procedure-
disposal-of-3-chloro-d-tyrosine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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